4-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C18H18N4O5S/c1-21(2)28(24,25)14-7-5-12(6-8-14)18(23)22-10-13(11-22)17-19-16(20-27-17)15-4-3-9-26-15/h3-9,13H,10-11H2,1-2H3
• InChI Key: STFRPLQGAFQCRS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CC(C2)C3=NC(=NO3)C4=CC=CO4
• Molecular Formula: C18H18N4O5S
• Molecular Weight: 402.4 g/mol

Description

4-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H18N4O5S and its molecular weight is 402.43. The purity is usually 95%.
BenchChem offers high-quality 4-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Oxadiazole Derivatives' Therapeutic Potential

Oxadiazole derivatives are a significant class of heterocyclic compounds with a wide range of chemical and biological properties. Their structure, a heterocyclic five-membered ring containing two carbons, one oxygen atom, two nitrogen atoms, and two double bonds, makes them versatile for various applications. These derivatives, especially 1,3,4-oxadiazoles and 1,2,4-oxadiazoles, are studied extensively for their pharmacological activities, including antibacterial, anti-mycobacterial, antitumor, antiviral, and antioxidant activities. The therapeutic potential of these compounds highlights their importance in drug development, with several oxadiazole-containing drugs already on the market for different therapeutic applications (Siwach & Verma, 2020).

Energetic Materials Research

The incorporation of oxadiazole and furazan components in energetic materials is another significant area of research. Compounds based on these structures are explored for their potential as insensitive energetic materials due to their moderate thermal stabilities and high detonation performances. The synthesis of N-trinitroethylamino derivatives and energetic salts based on these frameworks demonstrates their suitability for applications requiring high-energy materials with lower sensitivity to impact and friction. These properties make them candidates for safer, more stable energetic materials in military and aerospace industries (Yu et al., 2017).

Photochemical Reactions

The study of photochemical reactions involving oxadiazoles with furan offers insights into novel reaction pathways and potential applications in synthetic chemistry. The formation of cycloadducts through irradiation in the presence of sensitizers opens up avenues for creating complex heterocyclic compounds with potential applications ranging from material science to pharmaceuticals (Tsuge, Oe, & Tashiro, 1973).

Synthon in Heterocyclic Synthesis

The exploration of 3-amino-4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]furazan as a multifunctional synthon for the synthesis of 1,2,5-oxadiazole derivatives emphasizes its role in heterocyclic synthesis. The ability to undergo various chemical transformations makes this class of compounds valuable for constructing complex molecular architectures, highlighting their significance in synthetic organic chemistry (Stepanov, Dashko, & Stepanova, 2019).